Cas no 2229410-54-0 (2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propanenitrile)

• Product Name: 2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propanenitrile
• CAS No: 2229410-54-0
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 6456126
• PubChem ID: 165881909
• Update Time: 2025-08-04

2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propanenitrile
• 2229410-54-0
• EN300-1809752
• 2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propanenitrile

• Inchi： 1S/C12H19N/c1-8(7-13)10-5-4-9-6-11(10)12(9,2)3/h8-11H,4-6H2,1-3H3
• InChI Key： YWCCQOGDUHHKJT-UHFFFAOYSA-N
• SMILES： N#CC(C)C1CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 177.151749610g/mol
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propanenitrile

Comprehensive Overview of 2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propanenitrile (CAS No. 2229410-54-0)

In the realm of organic chemistry, 2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propanenitrile (CAS No. 2229410-54-0) stands out as a compound of significant interest due to its unique structural properties and potential applications. This bicyclic nitrile derivative, characterized by its 6,6-dimethylbicyclo[3.1.1]heptane framework, has garnered attention in both academic research and industrial applications. Its molecular architecture, featuring a rigid bicyclic core and a reactive nitrile group, makes it a versatile intermediate for synthesizing more complex molecules.

The compound's CAS No. 2229410-54-0 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers and manufacturers often search for this identifier to access safety data, synthetic protocols, or commercial availability. The 2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propanenitrile is particularly notable for its role in fragrance and flavor chemistry, where its bicyclic structure contributes to unique olfactory profiles. This aligns with the growing consumer demand for novel and sustainable aroma chemicals in perfumery and food industries.

One of the most frequently asked questions about 2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propanenitrile revolves around its synthetic routes. The compound can be synthesized via Grignard reactions or cyanation of corresponding halides, methods that are well-documented in organic synthesis literature. Its stability under various conditions also makes it a candidate for further functionalization, such as hydrolysis to carboxylic acids or reduction to primary amines. These transformations are highly relevant to pharmaceutical and agrochemical research, where nitrile-containing compounds often serve as key intermediates.

Another hot topic tied to this compound is its potential in green chemistry applications. With increasing emphasis on sustainable practices, researchers are exploring eco-friendly catalysts and solvents for its synthesis. For instance, the use of biocatalysts or ionic liquids could reduce the environmental footprint of producing 2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propanenitrile. This aligns with broader trends in the chemical industry, where circular economy principles are driving innovation.

From a commercial standpoint, the demand for CAS No. 2229410-54-0 is influenced by its niche applications. For example, it is increasingly referenced in patents related to high-performance polymers and specialty coatings, where its bicyclic structure enhances thermal and mechanical properties. Additionally, its potential as a chiral building block in asymmetric synthesis has sparked interest among medicinal chemists, particularly in the development of enantioselective catalysts.

Safety and handling of 2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propanenitrile are also common search queries. While the compound is not classified as hazardous under standard regulations, proper lab practices—such as using personal protective equipment (PPE) and working in well-ventilated areas—are recommended. Material Safety Data Sheets (MSDS) provide detailed guidance on storage conditions, typically recommending cool, dry environments away from oxidizing agents.

In summary, 2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propanenitrile (CAS No. 2229410-54-0) is a multifaceted compound with applications spanning fragrances, pharmaceuticals, and materials science. Its structural uniqueness and adaptability to modern synthetic challenges make it a valuable asset in both research and industry. As the chemical community continues to explore sustainable and innovative uses, this compound is poised to remain a topic of relevance and discovery.